5-(2,4-Dimethoxyphenyl)cyclohexane-1,3-dione

• IUPAC Name: 5-(2,4-dimethoxyphenyl)cyclohexane-1,3-dione
• InChI: InChI=1S/C14H16O4/c1-17-12-3-4-13(14(8-12)18-2)9-5-10(15)7-11(16)6-9/h3-4,8-9H,5-7H2,1-2H3
• InChI Key: WKGWEOJDFAPKEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2CC(=O)CC(=O)C2)OC
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• CAS No.: 78546-99-3

Description

5-(2,4-Dimethoxyphenyl)cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.278. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Catalysis

Cyclohexane-1,3-dione derivatives have been extensively studied for their utility in organic synthesis. For example, the palladium-catalyzed intramolecular hydroalkylation of 3-butenyl β-diketones is a notable reaction involving cyclohexane-1,3-dione derivatives, showcasing their role in forming cyclic compounds with high regioselectivity and yield (Qian, Pei, & Widenhoefer, 2005). Similarly, these derivatives have been utilized in the synthesis of corrosion inhibitors for mild steel, emphasizing their importance in material science and corrosion protection (Maleki et al., 2016).

Antimicrobial and Anticancer Activity

Cyclohexane-1,3-dione derivatives have also demonstrated potential in the medical field, particularly in antimicrobial and anticancer activities. A study on synthesized cyclohexane-1,3-dione derivatives revealed their efficacy in vitro against breast cancer, highlighting the pharmaceutical applications of these compounds (Chinnamanayakar et al., 2019).

Heterocycles Synthesis

The versatility of cyclohexane-1,3-dione derivatives extends to the synthesis of heterocycles, which are crucial in developing pharmaceuticals and natural products. Recent studies have described the construction of six-membered oxygen-containing heterocycles from cyclohexane-1,3-dione derivatives, underscoring their significance in organic chemistry and drug development (Sharma, Kumar, & Das, 2020).

Green Chemistry and Catalyst-Free Synthesis

The field of green chemistry has also benefited from the exploration of cyclohexane-1,3-dione derivatives, with methodologies developed for synthesizing xanthenes and hexahydroxanthenes under catalyst-free and environmentally benign conditions (Paliwal et al., 2013). These approaches align with the principles of green chemistry, aiming to reduce hazardous substances in the synthesis of organic compounds.